Cas no 1114651-52-3 (4-(3,4-dimethoxyphenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3,4-dimethoxyphenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114651-52-3
• MF: C₂₅H₂₂FNO₅S
• MW: 467.509289264679
• CID: 5387648
• Update Time: 2025-05-22

4-(3,4-dimethoxyphenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
• 4-(3,4-dimethoxyphenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C25H22FNO5S/c1-15-5-8-19(16(2)11-15)25(28)24-14-27(18-7-9-21(31-3)22(13-18)32-4)20-12-17(26)6-10-23(20)33(24,29)30/h5-14H,1-4H3
• InChI Key： NWKHDVUWDVIAMX-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2C([H])([H])[H])=O)=C([H])N(C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])C2C([H])=C(C([H])=C([H])C1=2)F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(3,4-dimethoxyphenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

Compound CAS No. 1114651-52-3: 4-(3,4-Dimethoxyphenyl)-2-(2,4-Dimethylbenzoyl)-6-Fluoro-4H-1λ6,4-Benzothiazine-1,1-Dione

The compound with CAS No. 1114651-52-3, known as 4-(3,4-dimethoxyphenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of benzothiazines, which are aromatic heterocycles with two nitrogen atoms in the ring system. The presence of multiple functional groups such as methoxy groups, fluorine atoms, and benzoyl substituents makes this compound unique and interesting for both academic and industrial research.

Recent studies have highlighted the importance of benzothiazines in drug discovery and material science due to their versatile properties. The benzothiazine core of this compound serves as a scaffold for various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The methoxy groups at positions 3 and 4 on the phenyl ring contribute to increased hydrophilicity and potential interactions with biological systems. Meanwhile, the fluorine atom at position 6 introduces electronic effects that can modulate the compound's reactivity and bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Researchers have employed various strategies such as Ullmann coupling, Mitsunobu reaction, and Stille coupling to construct the benzothiazine framework. The integration of the benzoyl group at position 2 has been shown to enhance the stability of the molecule while maintaining its reactivity for further functionalization.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The rigid structure of the benzothiazine ring system makes it an ideal candidate for use in organic electronics, particularly in the development of novel semiconductors and light-emitting diodes (LEDs). Recent experiments have demonstrated that derivatives of this compound exhibit excellent charge transport properties and photoluminescence efficiency under UV light.

In addition to its material science applications, this compound has also been explored for its biological activities. Preclinical studies have shown that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The methoxy groups are believed to play a critical role in these interactions by providing hydrogen bonding capabilities that enhance binding affinity to target proteins.

Furthermore, the presence of a fluorine atom in the structure introduces additional complexity to the molecule's pharmacokinetic profile. Fluorinated compounds often exhibit improved metabolic stability compared to their non-fluorinated counterparts, making them more promising candidates for drug development. Researchers are currently investigating methods to optimize the pharmacokinetic properties of this compound through strategic modifications of its substituents.

From an environmental perspective, this compound has been evaluated for its biodegradability under simulated environmental conditions. Initial results suggest that it undergoes slow degradation under aerobic conditions due to its stable aromatic framework. However, further studies are required to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, CAS No. 1114651-52-3 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications across multiple disciplines. Its unique combination of functional groups provides a versatile platform for further research and development in areas ranging from drug discovery to advanced materials science.